Cas no 1186608-97-8 (5-nitro-1H-Pyrazolo[3,4-b]pyridin-3-amine)

• Product Name: 5-nitro-1H-Pyrazolo[3,4-b]pyridin-3-amine
• CAS No: 1186608-97-8
• MF: C₆H₅N₅O₂
• MW: 179.136199712753
• CID: 1100950
• PubChem ID: 58227708
• Update Time: 2025-04-20

5-nitro-1H-Pyrazolo[3,4-b]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 5-Nitro-1H-pyrazolo[3,4-b]pyridin-3-amine
• 5-nitro-2H-pyrazolo[3,4-b]pyridin-3-amine
• 1186608-97-8
• DB-213157
• AQILOAPQGZNHEG-UHFFFAOYSA-N
• SCHEMBL1593117
• 5-nitro-1H-Pyrazolo[3,4-b]pyridin-3-amine

• Inchi： 1S/C6H5N5O2/c7-5-4-1-3(11(12)13)2-8-6(4)10-9-5/h1-2H,(H3,7,8,9,10)
• InChI Key： AQILOAPQGZNHEG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NC2C(C=1)=C(N)NN=2)=O

Computed Properties

• Exact Mass: 179.04432442g/mol
• Monoisotopic Mass: 179.04432442g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines